Cas no 1808356-09-3 (2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide)

• Product Name: 2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide
• CAS No: 1808356-09-3
• MF: C₁₆H₁₃F₂N₃O₂
• MW: 317.290130376816
• CID: 5932893
• PubChem ID: 119036909
• Update Time: 2025-05-24

2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1936589866
• 2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide
• 1808356-09-3
• EN300-26610226
• AKOS033678133

• Inchi： 1S/C16H13F2N3O2/c17-11-5-1-2-6-13(11)21-9-7-12(16(21)23)20-15(22)10-4-3-8-19-14(10)18/h1-6,8,12H,7,9H2,(H,20,22)
• InChI Key： KUJMADHVYKLQFT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(C(CC1)NC(C1C(=NC=CC=1)F)=O)=O

Computed Properties

• Exact Mass: 317.09758299g/mol
• Monoisotopic Mass: 317.09758299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide

Comprehensive Analysis of 2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide (CAS No. 1808356-09-3)

The compound 2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide (CAS No. 1808356-09-3) is a fluorinated pyrrolidinone derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine-3-carboxamide core and a 2-fluorophenyl substituent, makes it a promising candidate for drug discovery. Researchers are increasingly interested in its bioactivity and molecular interactions, particularly in targeting enzymes and receptors involved in inflammatory and neurological pathways.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of fluoro groups in 2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide aligns with this trend, as fluorination often improves a molecule's pharmacokinetic properties. This compound is frequently discussed in forums and publications focusing on medicinal chemistry and structure-activity relationships (SAR), making it a hot topic among scientists.

The synthesis of CAS No. 1808356-09-3 involves multi-step organic reactions, including amide coupling and fluorination. Its pyrrolidin-2-one moiety is particularly noteworthy, as this scaffold is prevalent in many FDA-approved drugs. Researchers are exploring its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to known bioactive molecules. These investigations are often highlighted in high-throughput screening studies and computational drug design projects.

From an industrial perspective, 2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide is gaining attention for its scalability and cost-effective production. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and commercial R&D. Its applications extend to crop protection and veterinary medicine, where fluorinated analogs are known to exhibit enhanced efficacy.

Environmental and safety profiles of CAS No. 1808356-09-3 are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Innovations in catalytic fluorination and solvent-free synthesis are being explored to minimize waste and energy consumption during its production. These advancements align with the broader push for sustainable pharmaceuticals and eco-friendly agrochemicals.

In summary, 2-fluoro-N-[1-(2-fluorophenyl)-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide represents a versatile and scientifically valuable compound. Its fluorinated architecture, combined with its pyrrolidinone backbone, positions it at the forefront of modern chemical research. As interest in targeted therapies and precision agriculture grows, this molecule is poised to play a pivotal role in future innovations.